![molecular formula C14H11FN2O B8196727 (S)-2-(5-Fluoropyridin-2-yl)-4-phenyl-4,5-dihydrooxazole](/img/structure/B8196727.png)
(S)-2-(5-Fluoropyridin-2-yl)-4-phenyl-4,5-dihydrooxazole
Overview
Description
(S)-2-(5-Fluoropyridin-2-yl)-4-phenyl-4,5-dihydrooxazole is a useful research compound. Its molecular formula is C14H11FN2O and its molecular weight is 242.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiprion Activity : Compounds related to 2-Aminothiazoles, which share a structural resemblance, have demonstrated antiprion activity in prion-infected neuroblastoma cell lines, suggesting potential as therapeutic leads for prion diseases (Gallardo-Godoy et al., 2011).
Fluorescent Molecular Probes : Derivatives based on 2,5-Diphenyloxazoles, similar in structure, can serve as ultrasensitive fluorescent molecular probes for various biological events and processes, highlighting their versatility in scientific research (Diwu et al., 1997).
Antioxidant and Antimicrobial Activities : Synthesized compounds with similar structural frameworks have shown promising antioxidant and antimicrobial activities, indicating their potential in medical and biological applications (Saundane & Manjunatha, 2016).
Antitumor Activity : Amino acid ester derivatives containing structures related to 5-fluorouracil have exhibited in vitro antitumor activity against leukemia and liver cancer cell lines, underscoring their potential in cancer therapy (Xiong et al., 2009).
Biophysical Studies : Derivatives such as 3-(2-(N-phenylcarbazolyl)benzoxazol-5-yl)alanine are useful in biophysical studies to gather information about the polarity of microenvironments, providing insights into molecular interactions (Guzow et al., 2013).
Broad Spectrum Antimicrobial Activities : Novel benzoxazole derivatives, which are structurally similar, possess a broad spectrum of antimicrobial activities, suggesting their potential in developing new antimicrobial agents (Arısoy et al., 2012; 2014).
Mood Disorders Treatment : Compound 35, a P2X7 antagonist with a related structure, has shown good tolerability in preclinical species and is advancing into phase I clinical trials for mood disorders treatment (Chrovian et al., 2018).
Novel Synthetic Pathways : A novel synthetic pathway leads to 4-fluoropyridines bearing aryl substituents, possibly with additional alkyl groups, demonstrating the compound's versatility in chemical synthesis (Wittmann et al., 2006).
Dye-Sensitized Solar Cells (DSSCs) : Compounds like PTPS, CNSB, and FBPS, which are structurally related, may be significant in developing novel inhibitor molecules for enzymes like Topoisomerase II and have potential applications in designing new DSSCs (Mary et al., 2019).
properties
IUPAC Name |
(4S)-2-(5-fluoropyridin-2-yl)-4-phenyl-4,5-dihydro-1,3-oxazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11FN2O/c15-11-6-7-12(16-8-11)14-17-13(9-18-14)10-4-2-1-3-5-10/h1-8,13H,9H2/t13-/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUMDPJIUTBJOSQ-CYBMUJFWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(N=C(O1)C2=NC=C(C=C2)F)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](N=C(O1)C2=NC=C(C=C2)F)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11FN2O | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.25 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.